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Compound of Interest

Compound Name: Ethylene Glycol-d6

Cat. No.: B086051

An In-depth Technical Guide on the Safety of Ethylene Glycol-d6

This guide provides comprehensive safety information for Ethylene Glycol-d6 (CAS: 15054-
86-1), a deuterated form of ethylene glycol.[1][2] While this document focuses on the
deuterated compound, safety and toxicity data are often derived from studies on its non-
deuterated counterpart, Ethylene Glycol (CAS: 107-21-1), due to their chemical similarity. This
information is crucial for researchers, scientists, and professionals in drug development who
may use this compound as an NMR solvent or a starting material in synthesis.[2]

Chemical and Physical Properties

Ethylene Glycol-d6 is a clear, colorless, and viscous liquid.[3] Its physical and chemical
properties are summarized in the table below. Understanding these properties is the first step
in ensuring safe handling and storage.
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Property

Value

Molecular Formula

C2De602 or DOCD2CD20D

Molecular Weight

68.10 g/mol [1][2][4]

Physical State

Liquid[2][3]

Appearance Clear, colorless, syrupy liquid[3][5]
Odor Odorless|3]

Density 1.220 g/mL at 25 °C[6]

Melting Point -13 °C[2]

Boiling Point 196-198 °C[2]

Flash Point 110 °C (230 °F) - closed cup[6][7]

Vapor Pressure

0.08 mmHg at 25 °C[6]

Vapor Density

2.1 (vs ain)[6]

Solubility

Miscible with water[8]

Autoignition Temperature

398 °C[9]

Toxicological Information

Ethylene glycol is harmful if swallowed and may cause damage to organs, particularly the

kidneys, through prolonged or repeated exposure.[6][7][10] The primary route of serious

exposure is ingestion.[11][12]

Acute Toxicity Data (for Ethylene Glycol)
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Route Type Value Species

Oral LD50 4700 mg/kg Rat[13]

Oral LD50 5500 mg/kg Mouse[13]
Oral LD50 6610 mg/kg Guinea pig[13]
Dermal LD50 >3500 mg/kg Mouse[14]
Inhalation (Vapor) LC50 >200 mg/m3 (4 hours) Rat[13]

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of the test population.
LC50: Lethal Concentration, 50%. The concentration of a substance in the air that is lethal to
50% of the test population.

Experimental Protocols for Toxicity Assessment

While the specific protocols for the data cited are not detailed in the SDS, the methodologies
for determining values like LD50 generally follow standardized guidelines, such as those from
the Organisation for Economic Co-operation and Development (OECD).

General Protocol for Oral LD50 Determination (e.g., OECD Guideline 423):

Animal Selection: A specific strain of laboratory animal (e.g., Wistar rats) is chosen. The
animals are typically young, healthy adults of a specified weight range.

Dosing: The test substance is administered by gavage in graduated doses to several groups
of animals. A control group receives the vehicle (e.g., water) only.

Observation: The animals are observed for a set period, typically 14 days. Observations
include changes in skin, fur, eyes, and behavior, as well as measurements of body weight.

Necropsy: All animals that die during the observation period and all surviving animals at the
end of the period are subjected to a gross necropsy.

Data Analysis: The number of mortalities at each dose level is recorded. Statistical methods
are then used to calculate the LD50 value, which is the statistically derived single dose of a
substance that can be expected to cause death in 50% of the animals.
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Hazard Identification and Safety Classifications

Ethylene Glycol-dé6 is classified as a hazardous substance. The hazard classifications and

statements provide a summary of the potential dangers.

Classification System

Code

Description

GHS Hazard Statements

H302

Harmful if swallowed[6][7]

H373

May cause damage to organs

(Kidney) through prolonged or

repeated exposure if
swallowed[6][7][14]

GHS Precautionary

Do not breathe

P260 dust/fume/gas/mist/vapours/sp
Statements
ray[6][7]
Wash hands thoroughly after
P264 _
handling[6][7][9]
Do not eat, drink or smoke
P270 when using this product[6][7]
[°]
IF SWALLOWED: Call a
P301 + P312 POISON CENTER/doctor if
you feel unwell[6][7]
Get medical advice/attention if
P314
you feel unwell[6][7]
Dispose of contents/container
P501 in accordance with local
regulations[6][7]
Signal Word Warning[6][7]
Storage Class Code 10 Combustible liquids[6][7]

SDS Information Workflow
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The following diagram illustrates the logical flow of information and actions as presented in a

typical Safety Data Sheet, from initial hazard identification to final disposal.
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Caption: Logical workflow of key safety data sheet information.

Exposure Controls and Personal Protection

To minimize exposure, proper engineering controls and personal protective equipment (PPE)

are essential.

e Engineering Controls: Use in a well-ventilated area or under a chemical fume hood to keep

airborne concentrations below exposure limits.[13][15] Ensure eyewash stations and safety

showers are readily accessible.[13]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses or chemical splash goggles.[15]
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o Skin Protection: Use impervious gloves (e.g., nitrile or butyl rubber) and a lab coat or
protective apron.[15][16]

o Respiratory Protection: Generally not required under normal conditions with adequate
ventilation. If the material is heated or sprayed, an approved vapor respirator may be
necessary.[13]

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

¢ Ingestion:Do NOT induce vomiting. Rinse mouth with water.[16] Seek immediate medical
attention and call a poison control center.[9][11] The single lethal dose for an adult human is
estimated to be about 100 mL.[11]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration.[13][16] Seek medical attention.

» Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and water.[13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[13] Seek medical attention if irritation persists.

Handling, Storage, and Accidental Release
Proper procedures for handling, storage, and spill response are vital for safety.

» Handling: Avoid contact with skin and eyes and do not breathe vapors.[13] Wash hands
thoroughly after handling.[9] Keep away from incompatible materials such as strong oxidizing
agents, acids, and bases.[13][15]

o Storage: Store in a cool, dry, and well-ventilated place in tightly sealed containers.[15][17]
Protect from direct sunlight and moisture, as the material is hygroscopic.[9][17]

e Accidental Release Measures:
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o Small Spills: Absorb the spill with an inert, non-combustible material like sand or earth.[15]
Place the material in a sealed container for proper disposal.[13]

o Large Spills: Evacuate the area. Eliminate all ignition sources.[13] Contain the spill by
diking to prevent entry into sewers or waterways.[13][16] Wear full protective equipment,
including respiratory protection.[15]

Fire-Fighting Measures

Ethylene Glycol-d6 is a combustible liquid.[7][9]

o Suitable Extinguishing Media: Use "alcohol" resistant foam, dry chemical, carbon dioxide
(CO2), or water spray.[12][15]

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[16] Heating containers can cause them to rupture violently.[18] Hazardous combustion
products include carbon monoxide and carbon dioxide.[15]

o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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